1-Acetyl-4-[3-(3,5-dimethylpyrazolyl)-2-hydroxypropoxy]-3-methoxybenzene
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Overview
Description
Synthesis Analysis
The synthesis of related compounds involves the condensation reaction of acylpyrazolones with other reagents . For instance, 3,5-dimethylpyrazole can be synthesized by the condensation of acetylacetone and hydrazine .Molecular Structure Analysis
The molecular structure of this compound is based on the pyrazole ring, which is a five-membered aromatic heterocycle. Pyrazoles are known for their tautomerism, which may influence their reactivity .Chemical Reactions Analysis
Pyrazole derivatives are known for their reactivity and are often used as starting materials for the preparation of more complex heterocyclic systems .Scientific Research Applications
Acetylation and Methoxybenzene Derivatives
Chemical Synthesis and Transformations : Acetylation plays a critical role in modifying the chemical properties of benzene derivatives, facilitating the synthesis of complex organic molecules. For example, the cleavage of the methylenedioxy ring in aromatic compounds with N-sodium benzyloxide-benzyl alcohol in dimethyl sulfoxide has been shown to produce 3-hydroxybenzene derivatives, indicating the importance of acetyl groups in regioselective cleavage and synthesis of hydroxybenzene derivatives (Kobayashi et al., 1982).
Biological Activities : Compounds similar to 1-Acetyl-4-[3-(3,5-dimethylpyrazolyl)-2-hydroxypropoxy]-3-methoxybenzene, particularly those involving acetyl and methoxy groups, have been explored for their biological activities. For instance, the synthesis of pyrazoline derivatives by introducing the beta-methoxyacrylate pharmacophore into 1-acetyl-3,5-diarylpyrazoline scaffold has shown potential for fungicidal and insecticidal activities, suggesting that compounds with acetyl and methoxy groups could have applications in medicinal and agricultural chemistry (Zhao et al., 2008).
Material Science Applications : In the field of material science, the electrosynthesis and characterization of polymers derived from methoxybenzene compounds, such as poly(1,3-dimethoxybenzene), have been explored. These materials exhibit unique electrical conductivity and structural properties, indicating the utility of methoxybenzene derivatives in developing new materials for electronic applications (Martínez et al., 1998).
Mechanism of Action
Target of action
Compounds containing a pyrazole ring, such as 3,5-dimethylpyrazole, are known to interact with a variety of biological targets .
Mode of action
Without specific information on “1-Acetyl-4-[3-(3,5-dimethylpyrazolyl)-2-hydroxypropoxy]-3-methoxybenzene”, it’s difficult to provide an accurate description of its mode of action. Many pyrazole derivatives are known to interact with their targets through non-covalent interactions such as hydrogen bonding and hydrophobic interactions .
Biochemical pathways
Pyrazole derivatives are often involved in a wide range of biochemical pathways due to their ability to interact with various biological targets .
Properties
IUPAC Name |
1-[4-[3-(3,5-dimethylpyrazol-1-yl)-2-hydroxypropoxy]-3-methoxyphenyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O4/c1-11-7-12(2)19(18-11)9-15(21)10-23-16-6-5-14(13(3)20)8-17(16)22-4/h5-8,15,21H,9-10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPMZCAYJNVYVDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(COC2=C(C=C(C=C2)C(=O)C)OC)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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